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Compound of Interest

Compound Name: (S)-tert-butyl 3-hydroxybutanoate

Cat. No.: B1311638 Get Quote

Essential Safety and Handling Guide for (S)-tert-
butyl 3-hydroxybutanoate
This guide provides critical safety, handling, and disposal information for (S)-tert-butyl 3-
hydroxybutanoate, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is essential for ensuring a safe laboratory environment and

maintaining experimental integrity.

Hazard Identification and Classification
(S)-tert-butyl 3-hydroxybutanoate is classified as an irritant. Based on the Globally

Harmonized System (GHS), it presents the following hazards:

H315: Causes skin irritation (Skin Corrosion/Irritation, Category 2)[1].

H319: Causes serious eye irritation (Serious Eye Damage/Eye Irritation, Category 2A)[1].

H335: May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure;

Respiratory tract irritation, Category 3)[1].

The signal word for this chemical is "Warning"[1].
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Personal Protective Equipment (PPE) and
Engineering Controls
Proper engineering controls and personal protective equipment are paramount to minimize

exposure and ensure safety.
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Control/Equipment Specifications Purpose

Engineering Controls Chemical Fume Hood

Use only in a well-ventilated

area, preferably within a

chemical fume hood to control

vapor exposure[2][3].

Safety Shower & Eyewash

Station

Must be readily accessible in

the immediate work area[3].

Eye and Face Protection Safety Goggles or Glasses

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards[4][5][6].

A face shield may be required

for splash hazards.

Skin Protection Chemical-Resistant Gloves

Handle with impervious gloves

(e.g., Nitrile or Neoprene

rubber). Inspect gloves prior to

use and dispose of them in

accordance with laboratory

practices[4][5][6][7].

Laboratory Coat/Impervious

Clothing

Wear a standard laboratory

coat. For larger quantities or

significant splash risk, wear

fire/flame resistant and

impervious clothing[3][4][5].

Respiratory Protection Air-Purifying Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges (e.g.,

multi-purpose combination

(US) or type ABEK (EN

14387))[4][5]. Respirators must

be NIOSH (US) or CEN (EU)

approved[2][5].
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Operational Plan: Handling and Storage Protocols
Handling:

Preparation: Before handling, ensure all required PPE is worn correctly. Confirm that the

chemical fume hood is functioning properly.

Dispensing: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist[3][5]. Use

non-sparking tools and ground all equipment to prevent static discharge[2].

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling[5][8]. Contaminated clothing should be removed and washed before reuse[5][8].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[2][7].

Keep away from sources of ignition such as heat, sparks, and open flames[2][3][7].

Store in a designated corrosives area if necessary and away from incompatible materials like

strong oxidizing agents and strong acids[2].

Emergency Procedures and First Aid
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention[4][5][8].

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. If skin irritation occurs, get medical advice/attention[4][5][8].

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention[4][5][8].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately[4][5][8].

Spill and Disposal Plan
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Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation[4][5].

Control Ignition Sources: Remove all sources of ignition[4][5].

Containment: Use personal protective equipment. Contain the spillage.

Clean-up: For small spills, absorb with a non-combustible, inert material (e.g., sand,

diatomite, universal binders) and collect for disposal[3][6]. Use spark-proof tools and

explosion-proof equipment. Do not let the chemical enter drains[4][5].

Waste Disposal:

Dispose of waste chemical and contaminated materials in suitable, closed containers[4].

Disposal must be in accordance with local, state, and federal regulations.

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning[4].

Alternatively, packaging can be punctured to render it unusable and disposed of in a sanitary

landfill. For combustible packaging, controlled incineration is a possible disposal route[4].
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Preparation Phase

Handling Phase

Conclusion Phase

Emergency Scenarios

1. Conduct Risk Assessment
(Review SDS)

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

Proceed

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

Proceed

4. Handle Chemical in Fume Hood

Begin Work

5. Store Properly
(Cool, Dry, Well-Ventilated)

After Use

Spill

If Occurs

Personal Exposure

If Occurs

6. Decontaminate Work Area

End of Day

7. Dispose of Waste
(Follow Regulations)

Final Step

Click to download full resolution via product page

Caption: Workflow for Safely Handling (S)-tert-butyl 3-hydroxybutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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